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Compound of Interest |

(3R)-hydroxyhexadecanedioyl-

Compound Name:
CoA

Cat. No.: B15549354

Get Quote

\ J

Disclaimer: Specific safety data sheets (SDS) and detailed disposal protocols for (3R)-
hydroxyhexadecanedioyl-CoA are not readily available in public databases. The following
procedures are based on the safety profiles of structurally similar compounds, such as long-
chain dicarboxylic acids, and established best practices for the management of novel research
chemicals. It is imperative to consult with your institution's Environmental Health and Safety
(EHS) department to ensure full compliance with local, state, and federal regulations. A
thorough risk assessment should be conducted by qualified personnel before handling this
compound.

Hazard Assessment and Inferred Properties

(3R)-hydroxyhexadecanedioyl-CoA is a long-chain dicarboxylic acid derivative of coenzyme
A. In the absence of specific data, its hazard profile can be inferred from available information
on hexadecanedioic acid. Hexadecanedioic acid is generally considered to have low acute
toxicity but may cause mild irritation to the skin, eyes, and respiratory tract upon direct contact
or inhalation of dust.[1][2] It is not classified as a hazardous substance under the Globally
Harmonized System (GHS).[2] However, as a novel research chemical, it is prudent to handle
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(3R)-hydroxyhexadecanedioyl-CoA as a potentially hazardous substance until its properties
are fully characterized.[3][4][5][6]

Quantitative Data Summary

Due to the lack of specific experimental data for (3R)-hydroxyhexadecanedioyl-CoA, the
following table summarizes the known properties of the related compound, hexadecanedioic
acid, to provide a basis for a preliminary risk assessment.

Inferred Data for (3R)-
hydroxyhexadecanedioyl-

Property Source
CoA (based on

Hexadecanedioic Acid)

_ Likely a solid at room
Physical State [7]
temperature.

Likely a white or off-white
Appearance [7]
powder.

Odor Likely odorless. [7]

May cause mild skin, eye, and
respiratory irritation.[1][2] Low
acute toxicity is expected.[2]

Health Hazards ] ) ] [1112]
The toxicological properties
have not been fully

investigated.[1]

o Not classified as a hazardous
GHS Classification [2]
substance.

Store in a tightly closed
Storage container in a cool, dry, and [11[7]

well-ventilated area.

o Strong oxidizing agents,
Incompatibilities ) [1107]
bases, and reducing agents.
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Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling and disposal of (3R)-

hydroxyhexadecanedioyl-CoA.

Personal Protective Equipment (PPE) and Handling

Engineering Controls: Handle the compound in a well-ventilated area. A chemical fume hood
is recommended to minimize inhalation exposure.[1]

Personal Protective Equipment: Always wear appropriate PPE, including:
o ANSI Z87.1-compliant safety glasses or goggles.[6]
o A standard laboratory coat.[6]

o Chemical-resistant gloves (nitrile or neoprene are generally suitable for minor splashes).

[6]

Hygiene: Wash hands thoroughly after handling.[1][7] Avoid direct contact with skin, eyes,
and clothing.[1] Do not ingest or inhale the substance.[1]

Il. Waste Segregation and Collection

Waste Identification: All waste containing (3R)-hydroxyhexadecanedioyl-CoA must be
classified as chemical waste.

Container Selection: Use a designated, leak-proof, and chemically compatible container for
waste collection.[5] The container must have a secure, tight-fitting lid.[4]

Labeling: The waste container must be clearly labeled with:
o The words "Hazardous Waste".[4][5]

o The full chemical name: "(3R)-hydroxyhexadecanedioyl-CoA". Avoid using abbreviations
or chemical formulas.[4]

o The approximate concentration and quantity of the waste.
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o The date when the waste was first added to the container (accumulation start date).[4]

o The name of the principal investigator and laboratory location.[4]

e Segregation: Do not mix this waste with other waste streams unless their compatibility is
known and has been confirmed by your EHS department.[4]

lll. Storage of Chemical Waste

o Location: Store the waste container in a designated satellite accumulation area (SAA) that is
at or near the point of generation and under the control of laboratory personnel.[3]

» Conditions: Keep the waste container in a cool, dry, and well-ventilated location, away from
incompatible materials.[1][7] Ensure the container is closed at all times except when adding
waste.[3]

IV. Disposal Procedure

o Consult EHS: Contact your institution's EHS department to schedule a waste pickup. Do not
attempt to dispose of this chemical down the drain or in the regular trash.

¢ Agueous Solutions: For dilute agueous solutions, consult your EHS department for guidance.
Neutralization may be required depending on the pH and local regulations. Coenzyme A and
its derivatives can be unstable in aqueous solutions at pH values above 8.[8]

» Spill Cleanup: In the event of a spill, avoid generating dust.[1] Clean up the spill immediately
using appropriate PPE. Sweep the solid material into a suitable container for disposal.[1]

Experimental Protocols

As there are no specific experimental protocols for the disposal of (3R)-
hydroxyhexadecanedioyl-CoA, the primary "protocol” is the institutional procedure for the
disposal of non-hazardous or novel research chemical waste. This typically involves the
administrative steps of waste characterization, proper labeling, and arranging for collection by
the EHS office.

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of (3R)-
hydroxyhexadecanedioyl-CoA.

Start: Handling
(3R)-hydroxyhexadecanedioyl-CoA

IStep 1

\4
[ Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)

A

Handle in a Well-Ventilated Area
(Fume Hood Recommended)

Step 2

Y

Waste Generation
(Solid or Aqueous)

Is the waste solid?

Is the waste aqueous?

Y

Collect in a labeled, sealed
container for solid chemical waste.

\

Collect in a labeled, sealed
Step B R 3
container for aqueous chemical waste.

Follow Spill Cleanup Protocol:
- Avoid dust generation
- Use appropriate PPE

- Collect in a sealed container

Step 3

A A\ Y

Store Waste Container in
Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS)
for Waste Pickup

End: Proper Disposal
by EHS
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Caption: Disposal workflow for (3R)-hydroxyhexadecanedioyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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